Cas no 139570-37-9 (b-Cyclodextrin,6A-deoxy-6A-pyridinio-, 6G-(2,4,6-trimethylbenzenesulfonate) (9CI))

• Product Name: b-Cyclodextrin,6A-deoxy-6A-pyridinio-, 6G-(2,4,6-trimethylbenzenesulfonate) (9CI)
• CAS No: 139570-37-9
• MF: C₅₆H₈₄NO₃₆S
• MW: 1379.31628036499
• CID: 172978
• PubChem ID: 453176
• Update Time: 2025-04-19

b-Cyclodextrin,6A-deoxy-6A-pyridinio-, 6G-(2,4,6-trimethylbenzenesulfonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,6A-deoxy-6A-pyridinio-, 6G-(2,4,6-trimethylbenzenesulfonate) (9CI)
• mCDS-3
• 134419-25-3
• 139570-37-9
• .beta.-Cyclodextrin, 6A-deoxy-6A-pyridinio-, 6G-(2,4,6-trimethylbenzenesulfonate)
• [tetradecahydroxy-pentakis(hydroxymethyl)-(pyridin-1-ium-1-ylmethyl)[?]yl]methyl 2,4,6-trimethylbenzenesulfonate
• beta-Cyclodextrin, 6A-deoxy-6A-pyridinio-, 6G-(2,4,6-trimethylbenzenesulfonate)
• Potassium 6-deoxy-6'-O-(mesitylenesulfonyl)-6-pyridinio-beta-cyclodextrin heptadecasulfate
• Potassium 6-deoxy-6'-O-(mesitylenesulfonyl)-6-pyridinio-.beta.-cyclodextrin heptadecasulfate

• Inchi： 1S/C56H84NO36S/c1-18-9-19(2)49(20(3)10-18)94(77,78)79-17-27-48-34(69)41(76)56(86-27)92-47-26(16-62)85-55(40(75)33(47)68)91-46-25(15-61)84-54(39(74)32(46)67)90-45-24(14-60)83-53(38(73)31(45)66)89-44-23(13-59)82-52(37(72)30(44)65)88-43-22(12-58)81-51(36(71)29(43)64)87-42-21(11-57-7-5-4-6-8-57)80-50(93-48)35(70)28(42)63/h4-10,21-48,50-56,58-76H,11-17H2,1-3H3/q+1
• InChI Key： CDTJCVLGFBBRAU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)OCC1C2C(C(C(O1)OC1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)OC1C(C[N+]3C=CC=CC=3)OC(C(C1O)O)O2)O)O

Computed Properties

• Exact Mass: 1378.449
• Monoisotopic Mass: 1378.449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 94
• Rotatable Bond Count: 11
• Complexity: 2470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 35
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.9
• Topological Polar Surface Area: 569Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C